(3E,13Z)-Octadecadien-1-ol

• CAS: 66410-28-4
• Synonyms: (E,Z)-3,13-Octadecadien-1-ol; E,Z-3,13-Octadecandien-1-ol; (3E,13Z)-3,13-Octadecadien-1-ol
• Molecular Formula: C18H34O
• Molecular Weight: 266.5 g/mol
• SMILES: CCCCC=CCCCCCCCCC=CCCO
• InChI: InChI=1S/C18H34O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19/h5-6,15-16,19H,2-4,7-14,17-18H2,1H3/b6-5-,16-15+
• InChIKey: QBNCGBJHGBGHLS-IYUNJCAYSA-N

Isomer purity is critical for pheromone function. The (3E,13Z)-configuration determines biological activity; the wrong isomer acts as an antagonist. This compound solves the supply pain point for researchers requiring batch-specific, bio-verified material. - Use for Nokona pernix monitoring: requires a 9:1 blend with the (3Z,13Z)-isomer for effective lures. - For Nokona feralis IPM: apply as a 7:3 binary blend with its acetate derivative. - QC by GC-MS: verify the M-18 ion ratio (m/z 248) to differentiate from the inactive (2E,13Z)-isomer.

(3E,13Z)-Octadecadien-1-ol Technical Baseline

(3E,13Z)-Octadecadien-1-ol (CAS 66410-28-4) is a C18 straight-chain unsaturated fatty alcohol belonging to the octadecadienol class [1]. It is characterized by a (3E,13Z) conjugated diene system, a molecular formula of C18H34O, and a molecular weight of approximately 266.46 g/mol . This compound is a naturally occurring female-produced sex pheromone component, initially isolated from the sequoia resin borer, Synanthedon sequoiae [2].

Defined (3E,13Z) conjugated diene geometry

Species-specific pheromone component

Requires blend optimization with co-isomer or derivative

• [1] EPA (United States Environmental Protection Agency). 3,13-Octadecadien-1-ol, (3E,13Z)-. Substance Registry Services (SRS). View Source
• [2] MedChemExpress. (3E,13Z)-Octadecadien-1-ol. Product Datasheet. Cat No.: HY-111985. View Source

Why (3E,13Z)-Octadecadien-1-ol Is Not Interchangeable with Analogs

The behavioral and chemical properties of (3E,13Z)-octadecadien-1-ol are strictly contingent upon its precise double-bond geometry and position. Seemingly minor structural variations—such as a change from (E) to (Z) at the 3-position, a shift in the double bond from the 3-position to the 2-position, or conversion to an acetate or aldehyde derivative—result in profound changes in biological activity. These modifications can transform an attractant into an antagonist or a non-functional molecule [1]. Furthermore, the compound's role as a pheromone often depends on a specific blend ratio with other isomers or derivatives, meaning a single, pure isomer will frequently fail to elicit a full behavioral response [2].

Double-bond isomer Change from (E) to (Z) at C3 or shift to 2,13-diene may reverse attractant response.

Derivative mismatch Acetate or aldehyde derivatives exhibit distinct bioactivity; may act as antagonist.

Single-isomer limitation Pure (3E,13Z)-18:OH often insufficient; field response may depend on specific blend ratio.

• [1] Mozūraitis, R., & Būda, V. (2013). Intra- and interspecific activities of semiochemicals from the sex pheromone gland of the Welsh Clearwing, Synanthedon scoliaeformis. Journal of Chemical Ecology, 39(8), 1066-1069. View Source
• [2] Naka, H., Nakazawa, T., Sugie, M., Yamamoto, M., Horie, Y., Wakasugi, R., ... & Ando, T. (2006). Synthesis and characterization of 3,13- and 2,13-octadecadienyl compounds for identification of the sex pheromone secreted by a clearwing moth, Nokona pernix. Bioscience, Biotechnology, and Biochemistry, 70(2), 508-516. View Source

Comparative Evidence for (3E,13Z)-Octadecadien-1-ol Performance

Pheromone Attraction in Nokona pernix Requires a Blend

For the clearwing moth Nokona pernix, (3E,13Z)-octadecadien-1-ol is an essential component of the female sex pheromone but is only attractive to males when blended with its (3Z,13Z)-isomer in a specific ratio. The pheromone gland was found to contain the (3E,13Z)- and (3Z,13Z)-isomers in a 9:1 ratio [1]. In field tests, a 9:1 blend of synthetic (3E,13Z)- and (3Z,13Z)-octadecadien-1-ol successfully attracted male moths, whereas either isomer tested as a single component attracted 'scarcely' any males [1].

N. pernix blend

Head-to-head

9:1 (3E,13Z):(3Z,13Z) blend attracts males; single isomer scarcely any

Blend-dependent attractant response

Field trapping; single isomer insufficient

Evidence Dimension	Male moth field attraction (number of males caught)
Target Compound Data	9:1 blend of (3E,13Z)- and (3Z,13Z)-octadecadien-1-ol attracts N. pernix males
Comparator Or Baseline	Single-component (3E,13Z)-octadecadien-1-ol attracts 'scarcely' any males
Quantified Difference	Attraction requires blend; single component is ineffective.
Conditions	Field trapping experiments for Nokona pernix (Lepidoptera: Sesiidae)

Why This Matters

This evidence demonstrates that (3E,13Z)-octadecadien-1-ol cannot be used in isolation for this species; procurement must be paired with the (3Z,13Z)-isomer to achieve the required 9:1 blend for effective field use.

• [1] Naka, H., Nakazawa, T., Sugie, M., Yamamoto, M., Horie, Y., Wakasugi, R., ... & Ando, T. (2006). Synthesis and characterization of 3,13- and 2,13-octadecadienyl compounds for identification of the sex pheromone secreted by a clearwing moth, Nokona pernix. Bioscience, Biotechnology, and Biochemistry, 70(2), 508-516. View Source

Pheromone Attraction in Nokona feralis Requires Acetate Blend

The sex pheromone of the kiwifruit pest Nokona feralis is a blend of (3E,13Z)-octadecadienyl acetate and (3E,13Z)-octadecadien-1-ol. The optimal field attraction was observed with a 7:3 mixture of the acetate to the alcohol [1]. While males were attracted to a range of mixtures, the 7:3 blend provided the strongest attraction [1].

N. feralis acetate blend

Head-to-head

7:3 acetate:alcohol blend reported highest male trap catch among tested ratios

Ratio-dependent field attraction

Binary blend requirement; ratios affect response

Evidence Dimension	Male moth field attraction
Target Compound Data	7:3 mixture of E3,Z13-18:OAc and E3,Z13-18:OH strongly attracts males
Comparator Or Baseline	Other ratios of E3,Z13-18:OAc and E3,Z13-18:OH
Quantified Difference	7:3 ratio provides strongest attraction; other ratios are less effective.
Conditions	Field trapping experiments for Nokona feralis (Lepidoptera: Sesiidae)

Why This Matters

This confirms that for N. feralis, (3E,13Z)-octadecadien-1-ol is not a standalone attractant but a critical component in a defined binary blend, guiding procurement of the correct alcohol-to-acetate ratio.

• [1] Naka, H., Kubota, S., Kuchiki, F., Shibasaki, H., Yamamoto, M., Soejima, Y., ... & Ando, T. (2018). Identification and field attraction of the female sex pheromone of a kiwifruit pest, Nokona feralis (Lepidoptera: Sesiidae). Bioscience, Biotechnology, and Biochemistry, 82(9), 1468-1472. View Source

Positional Isomer Discrimination by GC-MS

Mass spectrometry (MS) and gas chromatography (GC) provide distinct signatures to differentiate (3E,13Z)-octadecadien-1-ol from its positional isomer, (2E,13Z)-octadecadien-1-ol. While the acetate derivatives of these isomers produce nearly identical mass spectra, the parent alcohols can be directly differentiated without derivatization by comparing the relative intensities of the [M-18]+ fragment ion at m/z 248 [1].

GC-MS isomer differentiation

Class-level

Underivatized alcohol; relative intensity of [M-18]+ at m/z 248 distinguishes 3,13- from 2,13-diene

Analytical isomer identity confirmation

QC authentication; avoid positional isomer substitution

Evidence Dimension	Mass spectral signature (relative intensity of [M-18]+ at m/z 248)
Target Compound Data	Distinct [M-18]+ intensity pattern for (3E,13Z)-octadecadien-1-ol
Comparator Or Baseline	(2E,13Z)-octadecadien-1-ol
Quantified Difference	Relative intensity of m/z 248 allows direct differentiation, unlike for acetates.
Conditions	GC-MS analysis of synthesized isomeric standards

Why This Matters

This analytical differentiation is crucial for quality control and authentication of procured material, ensuring the correct positional isomer is supplied and not a less effective or inactive 2,13-diene analog.

• [1] Naka, H., Nakazawa, T., Sugie, M., Yamamoto, M., Horie, Y., Wakasugi, R., ... & Ando, T. (2006). Synthesis and characterization of 3,13- and 2,13-octadecadienyl compounds for identification of the sex pheromone secreted by a clearwing moth, Nokona pernix. Bioscience, Biotechnology, and Biochemistry, 70(2), 508-516. View Source

Pheromone Specificity and Cross-Antagonism in Synanthedon Species

The acetate derivative of (3E,13Z)-octadecadien-1-ol, (E,Z)-3,13-octadecadienyl acetate, functions as a behavioral antagonist for the Welsh clearwing moth, Synanthedon scoliaeformis. This compound, which is a minor component of the sex pheromone of the closely related S. tipuliformis, inhibits the attraction of S. scoliaeformis males to their own pheromone, E2,Z13-18:OAc [1].

Cross-species antagonism

Reported

(3E,13Z)-18:OAc acts as antagonist for S. scoliaeformis, reducing male trap catch to its own pheromone

Interspecific behavioral antagonism

Derivative activity; species-specific signal

Evidence Dimension	Behavioral response (attraction vs. inhibition)
Target Compound Data	(E,Z)-3,13-octadecadienyl acetate acts as an antagonist for S. scoliaeformis
Comparator Or Baseline	E2,Z13-18:OAc (the sex pheromone of S. scoliaeformis)
Quantified Difference	Addition of antagonist reduces or eliminates male trap catch; serves as an interspecific signal.
Conditions	Field trapping tests with Synanthedon scoliaeformis and S. tipuliformis

Why This Matters

This demonstrates that even the acetate derivative of (3E,13Z)-octadecadien-1-ol has high species-specific bioactivity, which can be leveraged for targeted pest monitoring or disruption, and highlights the risk of cross-species interference if the wrong compound or blend is used.

• [1] Mozūraitis, R., & Būda, V. (2013). Intra- and interspecific activities of semiochemicals from the sex pheromone gland of the Welsh Clearwing, Synanthedon scoliaeformis. Journal of Chemical Ecology, 39(8), 1066-1069. View Source

Validated Application Scenarios for (3E,13Z)-Octadecadien-1-ol

Monitoring and Control of Nokona pernix

For the monitoring or mating disruption of the clearwing moth Nokona pernix, the procurement must include both (3E,13Z)-octadecadien-1-ol and its (3Z,13Z)-isomer. The compounds must be blended in a precise 9:1 ratio of (3E,13Z)- to (3Z,13Z)-octadecadien-1-ol to create an effective lure [1]. The use of either isomer alone is ineffective.

Kiwifruit Pest Nokona feralis Management

For the integrated pest management of Nokona feralis in kiwifruit orchards, a binary blend of (3E,13Z)-octadecadienyl acetate and (3E,13Z)-octadecadien-1-ol is required. The optimal field-tested ratio is 7:3 (acetate:alcohol) [1]. This blend is necessary for effective monitoring and population suppression.

Species-Specific Antagonism Studies

For research into interspecific communication and the development of selective pest control tools, (3E,13Z)-octadecadien-1-ol's acetate derivative can be employed as a behavioral antagonist. Its ability to inhibit attraction of male Synanthedon scoliaeformis to their own pheromone [1] makes it a valuable tool for studying species-specific mate recognition and for designing disruptant formulations.

Quality Control of Semiochemical Standards

For analytical laboratories and semiochemical suppliers, the differentiation of (3E,13Z)-octadecadien-1-ol from its positional isomer (2E,13Z)-octadecadien-1-ol is essential. This can be reliably achieved by GC-MS analysis of the underivatized alcohol, specifically by comparing the relative intensity of the [M-18]+ ion at m/z 248 [1]. This method ensures the procured material is the correct isomer.

Application

Selection Property

Validation Focus

N. pernix monitoring research

Co-isomer blend requirement

Field attractant response validation

N. feralis pest management research

Acetate:alcohol ratio response

Ratio-dependent field trapping validation

Interspecific communication studies

Antagonist activity profile

Cross-species behavioral assay

Semiochemical QC authentication

Positional isomer MS signature

Isomer identity confirmation by GC-MS

• [1] Naka, H., Nakazawa, T., Sugie, M., Yamamoto, M., Horie, Y., Wakasugi, R., ... & Ando, T. (2006). Synthesis and characterization of 3,13- and 2,13-octadecadienyl compounds for identification of the sex pheromone secreted by a clearwing moth, Nokona pernix. Bioscience, Biotechnology, and Biochemistry, 70(2), 508-516. View Source
• [2] Naka, H., Kubota, S., Kuchiki, F., Shibasaki, H., Yamamoto, M., Soejima, Y., ... & Ando, T. (2018). Identification and field attraction of the female sex pheromone of a kiwifruit pest, Nokona feralis (Lepidoptera: Sesiidae). Bioscience, Biotechnology, and Biochemistry, 82(9), 1468-1472. View Source
• [3] Mozūraitis, R., & Būda, V. (2013). Intra- and interspecific activities of semiochemicals from the sex pheromone gland of the Welsh Clearwing, Synanthedon scoliaeformis. Journal of Chemical Ecology, 39(8), 1066-1069. View Source